Cas no 898789-76-9 (3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one)

• Product Name: 3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• CAS No: 898789-76-9
• MF: C₁₇H₁₅F₃O
• MW: 292.295615434647
• CID: 1945583
• PubChem ID: 24725641
• Update Time: 2025-05-20

3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one
• 3-(2-METHYLPHENYL)-3'-TRIFLUOROMETHYLPROPIOPHENONE
• CTK5G6657
• AG-H-66933
• KB-177454
• MFCD03842994
• 898789-76-9
• AKOS016021099
• DTXSID50644034

• MDL： MFCD03842994
• Inchi： 1S/C17H15F3O/c1-12-5-2-3-6-13(12)9-10-16(21)14-7-4-8-15(11-14)17(18,19)20/h2-8,11H,9-10H2,1H3
• InChI Key： YTNHRZSPPQXLKT-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C(CCC1C=CC=CC=1C)=O)(F)F

Computed Properties

• Exact Mass: 292.10700
• Monoisotopic Mass: 292.10749958Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.178
• Boiling Point: 364.9°C at 760 mmHg
• Flash Point: 204°C
• Refractive Index: 1.518
• PSA: 17.07000
• LogP: 4.82930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Retro-dihydrochalcones
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Chalcones and dihydrochalcones Retro-dihydrochalcones

Additional information on 3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one

Comprehensive Overview of 3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one (CAS No. 898789-76-9)

3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one, with the CAS number 898789-76-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This ketone derivative features a unique structural framework, combining a 2-methylphenyl group and a 3-(trifluoromethyl)phenyl moiety, which contributes to its distinct chemical and physical properties. Researchers are increasingly exploring its potential applications in drug development, particularly in targeting specific enzymatic pathways.

The compound's trifluoromethyl group is a key functional element, often associated with enhanced metabolic stability and bioavailability in medicinal chemistry. This characteristic makes 3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one a valuable scaffold for designing novel therapeutic agents. Recent studies have highlighted its potential in addressing conditions related to inflammation and neurological disorders, aligning with the growing demand for innovative treatments in these areas.

In addition to its pharmaceutical relevance, CAS 898789-76-9 is also being investigated for its utility in advanced material science. The compound's aromatic and fluorinated components make it a candidate for developing high-performance polymers and liquid crystals. These materials are critical for next-generation electronics, such as flexible displays and organic light-emitting diodes (OLEDs), which are currently trending in consumer technology.

One of the most frequently searched questions about this compound revolves around its synthesis and purification methods. Optimizing these processes is crucial for ensuring high yield and purity, which are essential for both research and industrial applications. Recent advancements in catalytic techniques and green chemistry have improved the efficiency of producing 3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one, reducing environmental impact and costs.

Another hot topic is the compound's safety profile and regulatory status. While it is not classified as a hazardous material, proper handling and storage are recommended to maintain its stability. Researchers and manufacturers are advised to follow standard laboratory protocols to minimize risks associated with its use. This aligns with the broader industry focus on workplace safety and sustainable practices.

The versatility of 3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one extends to its role in agrochemical research. Its structural motifs are being explored for developing new pesticides and herbicides with improved efficacy and lower environmental toxicity. This application is particularly relevant given the increasing global emphasis on sustainable agriculture and food security.

From an analytical perspective, characterizing CAS 898789-76-9 requires advanced techniques such as nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC). These methods ensure accurate identification and quantification, which are vital for quality control in both academic and industrial settings. The compound's spectral data and chromatographic behavior are well-documented, facilitating its adoption in various research programs.

In summary, 3-(2-methylphenyl)-1-[3-(trifluoromethyl)phenyl]propan-1-one (898789-76-9) is a multifaceted compound with broad applications in pharmaceuticals, materials science, and agrochemistry. Its unique structural features and functional groups make it a subject of ongoing research, driven by the need for innovative solutions in healthcare and technology. As interest in this compound grows, so does the demand for comprehensive data on its properties, synthesis, and applications, making it a focal point in modern chemical research.